Cas no 57463-01-1 (2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one)

• Product Name: 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one
• CAS No: 57463-01-1
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• MDL: MFCD03931830
• CID: 947076
• PubChem ID: 4183276
• Update Time: 2025-06-08

2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-NITRO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 2-methyl-6-nitro-4H-1,4-benzoxazin-3-one
• 2-Methyl-6-nitro-2,3-dihydro-1,4-benzoxazin-3-on
• 2-methyl-6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 3,4-dihydro-2-methyl-6-nitro-3-oxo-2H-1,4-benzoxazine
• 6-nitro-2-methyl-1,4-benzoxazin-3-one
• 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one
• DTXSID80400423
• MFCD03931830
• AKOS016352672
• LS-07909
• AKOS003393681
• AB16868
• JIRMEYNXGZSORX-UHFFFAOYSA-N
• CS-0204622
• 2-Methyl-6-nitro-2,4-dihydro-1,4-benzoxazin-3-one
• SCHEMBL3590372
• STK736683
• EN300-330024
• DA-42047
• 57463-01-1
• ALBB-024324
• 2H-1,4-Benzoxazin-3(4H)-one, 2-methyl-6-nitro-

• MDL： MFCD03931830
• Inchi： 1S/C9H8N2O4/c1-5-9(12)10-7-4-6(11(13)14)2-3-8(7)15-5/h2-5H,1H3,(H,10,12)
• InChI Key： JIRMEYNXGZSORX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NC(C1C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.15000
• LogP: 1.97540

Additional information on 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one

Introduction to 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one (CAS No. 57463-01-1) and Its Emerging Applications in Chemical Biology

The compound 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one (CAS No. 57463-01-1) represents a fascinating scaffold in the realm of chemical biology, exhibiting significant potential in various therapeutic and research applications. This heterocyclic molecule, characterized by its nitro and methyl substituents, has garnered attention due to its structural versatility and biological activity. The benzoxazinone core is a privileged structure in medicinal chemistry, known for its role in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents.

In recent years, advancements in synthetic methodologies have enabled the efficient preparation of substituted benzoxazinones, including 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one. The nitro group at the 6-position introduces a site for further functionalization, allowing for the exploration of diverse derivatives with tailored biological properties. This compound has been studied for its interaction with biological targets, particularly enzymes and receptors involved in metabolic pathways relevant to human health.

One of the most compelling aspects of 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one is its reported activity as an inhibitor of certain kinases and proteases. Kinases play a pivotal role in cell signaling pathways, making them attractive targets for therapeutic intervention. Preclinical studies have suggested that this compound may modulate pathways associated with inflammation and cancer progression. The nitro group enhances its reactivity, enabling covalent interactions with key residues in target proteins, which could lead to potent pharmacological effects.

The synthesis of 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The benzoxazinone ring system is typically constructed via cyclization reactions between hydroxamic acid derivatives and aldehydes or ketones. The introduction of the nitro group is achieved through electrophilic aromatic substitution reactions, often employing nitrating agents under controlled conditions to ensure regioselectivity.

Recent research has also explored the pharmacokinetic properties of 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one, focusing on its solubility, stability, and metabolic fate. These studies are crucial for understanding how the compound behaves within biological systems and for optimizing its delivery to target tissues. Advances in computational chemistry have further accelerated the design process by predicting binding affinities and interactions with biological macromolecules.

The therapeutic potential of 2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one extends beyond oncology; it has shown promise in models of infectious diseases and neurodegenerative disorders. The ability to fine-tune its structure allows researchers to develop analogs with enhanced specificity or reduced toxicity. For instance, modifications at the 2-position or exploration of different nitro substitution patterns could yield derivatives with improved pharmacological profiles.

In conclusion,2-methyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one (CAS No. 57463-01-1) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structural features and demonstrated biological activity make it a valuable scaffold for further drug discovery efforts. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,this compound will undoubtedly play a significant role in shaping the future of chemical biology and medicine.